Cas no 1220035-31-3 (2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride)

• Product Name: 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride
• CAS No: 1220035-31-3
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 1067381
• PubChem ID: 56832200
• Update Time: 2025-05-20

2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride
• 2-Amino-2-methyl-N-(m-tolyl)propanamide hydrochloride
• 2-Amino-2-methyl-N-(3-methylphenyl)propanamidehydrochloride
• 2-Amino-2-methyl-N-(m-tolyl)propanamidehydrochloride
• 2-amino-2-methyl-N-(3-methylphenyl)propanamide;hydrochloride
• 1220035-31-3
• AKOS015847753

• MDL： MFCD13562728
• Inchi： 1S/C11H16N2O.ClH/c1-8-5-4-6-9(7-8)13-10(14)11(2,3)12;/h4-7H,12H2,1-3H3,(H,13,14);1H
• InChI Key： WWFUAHJUGASHRA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride

Introduction to 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride (CAS No: 1220035-31-3)

2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220035-31-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative exhibits a unique structural configuration that positions it as a potential candidate for further exploration in drug discovery and development. The molecular structure incorporates a combination of functional groups, including an amino group, a methyl-substituted amide backbone, and a phenyl ring with a methyl substituent, which collectively contribute to its chemical properties and biological activity.

The compound’s name, 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride, provides detailed insight into its chemical composition. The presence of the amino group (–NH₂) and the amide bond (–CONH–) suggests potential interactions with biological targets such as enzymes and receptors. The methyl groups at the 2-position of the propanamide moiety and the 3-position of the phenyl ring may influence its solubility, metabolic stability, and binding affinity. Additionally, the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical applications.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. Amides are known for their ability to form hydrogen bonds, which can facilitate stable interactions with biological targets. The specific arrangement of atoms in 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride may contribute to its potential as an intermediate or lead compound in the synthesis of novel therapeutic agents. Researchers have been exploring derivatives of this class of compounds for their potential applications in treating various diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The phenyl ring with a methyl substituent is a common motif in pharmacologically active compounds, often contributing to binding affinity and selectivity. The combination of these structural features makes 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride a promising candidate for further investigation. Studies have begun to explore its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in determining its suitability for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride with greater accuracy. Molecular docking simulations have been used to evaluate its potential interactions with target proteins, providing insights into its mechanism of action. These computational studies have suggested that the compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents.

The synthesis of 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride has also been optimized to improve yield and purity. Modern synthetic methodologies have allowed for more efficient production processes, reducing costs and increasing availability for research purposes. Techniques such as solid-phase synthesis and catalytic hydrogenation have been employed to streamline the synthetic route, making it more scalable for industrial applications if needed.

From a medicinal chemistry perspective, the structural features of this compound make it an interesting scaffold for further derivatization. By modifying specific functional groups or introducing new ones, researchers can generate libraries of analogs with tailored biological activities. This approach has been successful in identifying lead compounds for various therapeutic areas. The potential applications of derivatives of 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride are vast, ranging from oncology to central nervous system disorders.

The compound’s stability under various conditions is another critical factor that has been studied extensively. Research has focused on understanding how it behaves under different pH levels, temperatures, and storage conditions. This information is essential for ensuring its efficacy and safety when used in pharmaceutical formulations. Additionally, toxicological studies have been conducted to assess any potential side effects or hazards associated with its use.

The role of hydrochloride salts in pharmaceuticals cannot be overstated. They enhance solubility and bioavailability, making drugs more effective when administered orally or intravenously. The hydrochloride form of 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride ensures that it remains soluble in aqueous environments, which is advantageous for formulation into injectable solutions or oral tablets.

In conclusion, 2-Amino-2-methyl-N-(3-methylphenyl)propanamide hydrochloride (CAS No: 1220035-31-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientists continue to explore new therapeutic agents, this molecule holds promise as a key intermediate or lead compound in the fight against various diseases.